Cas no 2089663-62-5 (methyl 2-amino-2-(3-methylpyridin-4-yl)acetate)

• Product Name: methyl 2-amino-2-(3-methylpyridin-4-yl)acetate
• CAS No: 2089663-62-5
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 6180801
• PubChem ID: 131333200
• Update Time: 2025-10-21

methyl 2-amino-2-(3-methylpyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-methylpyridin-4-yl)acetate
• 2089663-62-5
• EN300-1776513

• Inchi： 1S/C9H12N2O2/c1-6-5-11-4-3-7(6)8(10)9(12)13-2/h3-5,8H,10H2,1-2H3
• InChI Key： HJXATXDIMOLWQO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1C=CN=CC=1C)N)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 2-amino-2-(3-methylpyridin-4-yl)acetate

Exploring Methyl 2-amino-2-(3-methylpyridin-4-yl)acetate (CAS 2089663-62-5): A Versatile Building Block in Modern Chemistry

In the realm of synthetic chemistry, methyl 2-amino-2-(3-methylpyridin-4-yl)acetate (CAS 2089663-62-5) has emerged as a pivotal intermediate for designing novel pharmaceuticals, agrochemicals, and functional materials. This compound, characterized by its pyridine core and ester functionality, offers unique reactivity patterns that align with current trends in green chemistry and drug discovery. Researchers are increasingly leveraging its structural motifs to address challenges in bioavailability optimization and targeted drug delivery—topics dominating academic and industrial discussions.

The growing interest in methyl 2-amino-2-(3-methylpyridin-4-yl)acetate is reflected in search engine queries such as "pyridine derivatives in medicinal chemistry" and "applications of amino acid esters." Its CAS 2089663-62-5 identifier frequently appears in patent literature, particularly in contexts exploring kinase inhibitors and neurological therapeutics. The compound's hydrogen bond donor/acceptor capacity makes it valuable for molecular docking studies, a technique gaining traction with advances in AI-driven drug design.

From a synthetic perspective, the 3-methylpyridin-4-yl moiety enhances metabolic stability—a critical factor in developing orally active compounds. This aligns with industry demand for small molecule drugs with improved pharmacokinetics, a frequent search term among medicinal chemists. The methyl ester group further allows facile derivatization, enabling rapid generation of structure-activity relationship (SAR) libraries—an approach revolutionizing high-throughput screening methodologies.

Recent publications highlight the role of CAS 2089663-62-5 in constructing chiral auxiliaries for asymmetric synthesis, addressing the pharmaceutical industry's need for enantioselective catalysis. Its compatibility with microwave-assisted reactions (another trending topic) significantly reduces reaction times compared to traditional protocols. Furthermore, the compound's logP value and polar surface area make it a model subject for studies on blood-brain barrier penetration—a hot-button issue in CNS drug development forums.

Environmental considerations also drive innovation with this material. The methyl 2-amino-2-(3-methylpyridin-4-yl)acetate scaffold appears in research exploring biodegradable chelating agents, responding to regulatory pressures for sustainable chemical processes. Its derivatives show promise in crop protection formulations, coinciding with agricultural sector searches for low-toxicity pesticides. Analytical chemists frequently reference HPLC purification methods for CAS 2089663-62-5, reflecting practical challenges in isolating polar intermediates.

In material science, the compound's heterocyclic aromatic system contributes to developments in organic semiconductors and metal-organic frameworks (MOFs). These applications resonate with searches for next-generation electronic materials. The amino ester functionality facilitates post-synthetic modifications, enabling precise tuning of material properties—a technique widely discussed in nanotechnology circles.

Quality control protocols for 2089663-62-5 often involve LC-MS characterization and chiral purity assessment, reflecting industry standards for GMP-compliant intermediates. The compound's stability under continuous flow conditions makes it suitable for process intensification strategies—a key focus area for pharmaceutical manufacturing optimization.

As synthetic methodologies evolve, methyl 2-amino-2-(3-methylpyridin-4-yl)acetate continues to inspire innovation across disciplines. Its dual functionality as both hydrogen bond donor and π-system contributor positions it at the intersection of multiple research frontiers, from fragment-based drug design to supramolecular chemistry. With the rise of automated synthesis platforms, demand for well-characterized building blocks like CAS 2089663-62-5 will undoubtedly grow, cementing its status as a cornerstone of modern molecular architecture.